Cas no 2680757-16-6 (2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid)

• Product Name: 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid
• CAS No: 2680757-16-6
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5634763
• PubChem ID: 165923417
• Update Time: 2025-06-13

2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287373
• 2680757-16-6
• 2-phenyl-3-[(2,2,2-trifluoroacetamido)methyl]cyclopropane-1-carboxylic acid
• 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-6-8-9(10(8)11(18)19)7-4-2-1-3-5-7/h1-5,8-10H,6H2,(H,17,20)(H,18,19)
• InChI Key： WETWJMSXNRPWSD-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C(C(=O)O)C1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid

Introduction to 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid (CAS No. 2680757-16-6)

2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid, identified by the chemical formula CAS No. 2680757-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring, which is a three-membered carbon heterocycle known for its unique structural and electronic properties. The presence of a phenyl group and an amide-derived side chain further enhances its chemical diversity, making it a promising candidate for various biochemical applications.

The structure of 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid features a highly functionalized framework. The cyclopropane ring itself is electron-deficient due to the sp² hybridization of its carbon atoms, which can influence the reactivity and binding affinity of the molecule. The phenyl group at the 2-position introduces aromatic stability and potential hydrophobic interactions, while the amide functionality at the 3-position provides a polar interaction surface and suggests potential biological activity. The 2,2,2-trifluoroacetamide moiety further enhances the molecule's solubility in polar solvents and may contribute to its metabolic stability.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique pharmacological properties. These compounds often exhibit enhanced binding affinity to biological targets compared to their acyclic counterparts. For instance, studies have shown that cyclopropane rings can induce conformational constraints in peptides and proteins, leading to more potent and selective interactions. The phenyl group in 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid may also play a role in modulating these interactions by influencing the electronic distribution around the binding site.

One of the most compelling aspects of this compound is its potential application in drug discovery. The amide bond is a well-known pharmacophore in many bioactive molecules, often serving as a hinge region or a key interaction point with biological targets. The presence of a trifluoroacetamide group further enhances this potential by introducing fluorine atoms, which are known to improve metabolic stability and binding affinity. This makes 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid an attractive scaffold for designing novel therapeutic agents.

Recent research has highlighted the role of cyclopropane derivatives in modulating enzyme activity and receptor binding. For example, studies have demonstrated that certain cyclopropanecarboxylic acids can inhibit proteases by stabilizing transition states through their rigid three-membered ring structure. The structure of 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid suggests that it may share similar inhibitory properties, particularly when targeting enzymes with specific active sites that can accommodate the cyclopropane moiety.

The chemical synthesis of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or ring-closing metathesis to introduce the cyclopropane ring. The introduction of the trifluoroacetamide group typically involves reactions such as amidation or carbonylative coupling, which must be carefully controlled to avoid unwanted side products.

In terms of pharmacological applications, 2-phenyl-3-(2,2,2-trifluoroacetamido)methylcyclopropane-1-carboxylic acid has shown promise in preliminary studies as a modulator of various biological pathways. Its ability to interact with both hydrophobic and polar regions of biological targets makes it a versatile tool for drug discovery. Additionally, the fluorinated amide group may enhance its bioavailability by improving metabolic stability against degradation by peptidases and other enzymes.

The spectroscopic properties of this compound are also worth mentioning. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the aromatic protons of the phenyl group and the amide protons. Infrared (IR) spectroscopy shows characteristic peaks for carbonyl groups and C-F bonds, confirming the presence of these functional moieties. Mass spectrometry (MS) provides accurate molecular weight confirmation and can be used to monitor reaction progress during synthesis.

From an industrial perspective, 2-phenyl-3-( 2 , 2 , 2 - trifluoroacetamido)methylcyclopropane -1 -carboxylic acid CAS No .2680757 -16 -6 is an important intermediate in pharmaceutical manufacturing . Its unique structure makes it suitable for use in libraries of compounds for high-throughput screening (HTS) against various biological targets . Companies specializing in fine chemicals often produce this compound on an industrial scale to meet the demands of academic research institutions and pharmaceutical companies.

The future prospects for this compound are promising , with ongoing research exploring its potential in various therapeutic areas . As our understanding of molecular interactions continues to grow , compounds like CAS No .2680757 -16 -6 will play an increasingly important role in drug development . The combination of structural rigidity provided by the cyclopropane ring , functional diversity from aromatic and amide groups , and metabolic stability from fluorinated moieties makes it a valuable asset in medicinal chemistry